Cas no 916889-37-7 (5-bromo-1,3,4-thiadiazole-2-carbonitrile)

• Product Name: 5-bromo-1,3,4-thiadiazole-2-carbonitrile
• CAS No: 916889-37-7
• MF: C₃BrN₃S
• MW: 190.021197319031
• MDL: MFCD19980521
• CID: 2107605
• PubChem ID: 53388526
• Update Time: 2025-05-24

5-bromo-1,3,4-thiadiazole-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-bromo-1,3,4-thiadiazole-2-carbonitrile
• 1,3,4-Thiadiazole-2-carbonitrile, 5-bromo-
• SCHEMBL473064
• AT11929
• 916889-37-7
• SY058946
• 838-139-1
• DA-00973
• RLB88937
• CS-0239896
• EN300-2207304
• A1-13786
• 5-bromo-[1,3,4]thiadiazole-2-carbonitrile
• OIQMOCBYXIIUPS-UHFFFAOYSA-N
• MFCD19980521

• MDL： MFCD19980521
• Inchi： 1S/C3BrN3S/c4-3-7-6-2(1-5)8-3
• InChI Key： OIQMOCBYXIIUPS-UHFFFAOYSA-N
• SMILES： BrC1=NN=C(C#N)S1

Computed Properties

• Exact Mass: 188.89963Da
• Monoisotopic Mass: 188.89963Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 77.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 5-bromo-1,3,4-thiadiazole-2-carbonitrile

Recent Advances in the Study of 5-Bromo-1,3,4-thiadiazole-2-carbonitrile (CAS: 916889-37-7) in Chemical Biology and Pharmaceutical Research

The compound 5-bromo-1,3,4-thiadiazole-2-carbonitrile (CAS: 916889-37-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic compound, characterized by its thiadiazole core and bromo-cyano functional groups, exhibits unique chemical properties that make it a valuable scaffold for designing novel bioactive molecules. Recent studies have explored its potential as a building block for kinase inhibitors, antimicrobial agents, and other therapeutic candidates.

One of the key areas of research involving 5-bromo-1,3,4-thiadiazole-2-carbonitrile is its role in the synthesis of kinase inhibitors. Kinases are critical targets in oncology and inflammatory diseases, and the thiadiazole moiety has been shown to interact effectively with ATP-binding sites. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against EGFR (Epidermal Growth Factor Receptor) and VEGFR (Vascular Endothelial Growth Factor Receptor), with IC50 values in the nanomolar range. The bromo and cyano substituents were found to enhance binding affinity through hydrophobic interactions and hydrogen bonding, respectively.

In addition to its applications in kinase inhibition, 5-bromo-1,3,4-thiadiazole-2-carbonitrile has been investigated for its antimicrobial properties. A recent study in Bioorganic & Medicinal Chemistry Letters highlighted its efficacy against drug-resistant bacterial strains, including MRSA (Methicillin-Resistant Staphylococcus aureus). The compound's mechanism of action involves disruption of bacterial cell wall synthesis, as evidenced by electron microscopy and molecular docking studies. Researchers have also noted its synergistic effects when combined with existing antibiotics, suggesting potential for combination therapies.

The synthetic versatility of 5-bromo-1,3,4-thiadiazole-2-carbonitrile has also been a focus of recent research. A 2024 paper in Organic Letters detailed a novel one-pot synthesis method that improves yield and reduces byproducts, making it more feasible for large-scale production. This advancement is particularly relevant for pharmaceutical companies looking to incorporate the compound into their drug development pipelines. Furthermore, computational studies have provided insights into its reactivity, enabling more efficient derivatization for structure-activity relationship (SAR) studies.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 5-bromo-1,3,4-thiadiazole-2-carbonitrile derivatives. Issues such as solubility and metabolic stability are currently being addressed through medicinal chemistry approaches, including prodrug strategies and formulation optimization. Ongoing preclinical studies are expected to provide further clarity on its therapeutic potential and safety profile.

In conclusion, 5-bromo-1,3,4-thiadiazole-2-carbonitrile (CAS: 916889-37-7) represents a promising scaffold in chemical biology and pharmaceutical research. Its applications in kinase inhibition, antimicrobial therapy, and synthetic chemistry underscore its versatility. Future research will likely focus on refining its derivatives for clinical translation and exploring new therapeutic targets. This compound continues to be a valuable tool for researchers aiming to develop next-generation therapeutics.